N-(4-Nitro-3-(trifluoromethyl)phenyl)(phenylcyclopentyl)formamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-Nitro-3-(trifluoromethyl)phenyl)(phenylcyclopentyl)formamide, also known as NTTP, is a chemical compound that has been widely studied for its potential applications in scientific research. NTTP is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it a promising tool for studying various biological processes.
Scientific Research Applications
Prostate Cancer Treatment
This compound is a metabolite of Flutamide , a nonsteroidal antiandrogen used in the treatment of prostate cancer . It’s important to note that Flutamide is occasionally associated with hepatic dysfunction .
Metabolism Study
The metabolism of Flutamide, including the formation of possible reactive toxic metabolites, has been investigated using human liver microsomes . This compound is one of the main products of Flutamide metabolism in human liver microsomes .
Toxicology
This compound is a metabolite of Flutamide, which is occasionally associated with hepatic dysfunction . The formation of this compound does not differ between patients with and without abnormalities of hepatic functions .
Drug Metabolite Detection
This compound has been detected as a product of the reaction of another metabolite (FLU-1) with human liver microsomes . It’s also been identified in the urine of prostate cancer patients treated with Flutamide .
Biochemical Research
The compound has been synthesized and structurally confirmed by HNMR analysis . This provides a basis for further biochemical research and drug development.
Chromatographic Methods Development
Efforts have been made to develop chromatographic methods for resolving Flutamide and its metabolites, including this compound . These methods have been applied to the quantitative analysis of the drug and its metabolites in pure form, human urine, and plasma samples .
properties
IUPAC Name |
N-[4-nitro-3-(trifluoromethyl)phenyl]-1-phenylcyclopentane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17F3N2O3/c20-19(21,22)15-12-14(8-9-16(15)24(26)27)23-17(25)18(10-4-5-11-18)13-6-2-1-3-7-13/h1-3,6-9,12H,4-5,10-11H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTIXUBIMXNVBMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C2=CC=CC=C2)C(=O)NC3=CC(=C(C=C3)[N+](=O)[O-])C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17F3N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-Nitro-3-(trifluoromethyl)phenyl)(phenylcyclopentyl)formamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.